3-hexadecyl-1-methyl-8-phenyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 2-hexadecyl-4-methyl-6-phenyl-4a,7,8,9a-tetrahydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C30H47N5O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-35-28(36)26-27(32(2)30(35)37)31-29-33(23-24-34(26)29)25-20-17-16-18-21-25/h16-18,20-21,26-27H,3-15,19,22-24H2,1-2H3
• InChI Key: DEWOEHCWLIORIB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCN1C(=O)C2C(N=C3N2CCN3C4=CC=CC=C4)N(C1=O)C
• Molecular Formula: C30H47N5O2
• Molecular Weight: 509.7 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole compounds often involves interactions with biological macromolecules, such as proteins and DNA, leading to various biological activities.

Safety and Hazards

The safety and hazards of imidazole compounds can vary widely depending on their specific structures and properties. Some imidazole compounds are used as drugs and have been thoroughly tested for safety, while others may be potentially hazardous.

Future Directions

Given the broad range of chemical and biological properties of imidazole compounds, they continue to be an important area of research in the development of new drugs.